Cas no 40519-43-5 (2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 40519-43-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2843204
• PubChem ID: 10773449
• Update Time: 2025-05-24

2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• 5-Methyl-L-histidine
• EN300-1827287
• CS-0344476
• 40519-43-5
• AKOS012259140
• SCHEMBL2815970

• Inchi： 1S/C7H11N3O2/c1-4-6(10-3-9-4)2-5(8)7(11)12/h3,5H,2,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
• InChI Key： UAFOEWLJICDDGE-YFKPBYRVSA-N
• SMILES： OC([C@H](CC1=C(C)NC=N1)N)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: -2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid

Comprehensive Overview of 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 40519-43-5)

2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid, identified by its CAS No. 40519-43-5, is a specialized amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a 4-methylimidazole-substituted amino acid, is structurally characterized by an imidazole ring with a methyl group at the 4-position, linked to a propanoic acid backbone. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules and potential therapeutic agents.

In recent years, the demand for imidazole-containing compounds has surged due to their diverse biological activities. Researchers are particularly interested in 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid for its potential role in modulating enzymatic processes and receptor interactions. The compound's CAS No. 40519-43-5 is frequently searched in academic databases, reflecting its relevance in studies related to metabolic pathways and drug discovery. Its applications extend to fields such as neurochemistry and immunology, where imidazole derivatives are known to influence key biological mechanisms.

One of the most common questions surrounding 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid is its solubility and stability under physiological conditions. Studies indicate that this compound exhibits moderate solubility in aqueous solutions, making it suitable for in vitro and in vivo experiments. Additionally, its stability at room temperature ensures ease of handling in laboratory settings. These properties are critical for researchers exploring its potential as a building block for peptide synthesis or as a precursor for novel therapeutics.

The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of CAS No. 40519-43-5. As scientists seek to develop more efficient and specific treatments, compounds like 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid are being investigated for their ability to interact with specific cellular targets. This aligns with the broader trend of precision medicine, where understanding the molecular basis of diseases is paramount.

Another area of exploration is the compound's potential role in nutraceuticals and functional foods. Given the increasing consumer focus on health and wellness, there is a rising demand for bioactive ingredients that can support metabolic health. While 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid is primarily studied in academic and pharmaceutical contexts, its derivatives may find applications in dietary supplements designed to enhance physiological functions.

From a synthetic chemistry perspective, the preparation of 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid involves multi-step organic reactions, often starting from readily available imidazole precursors. Researchers frequently optimize these protocols to improve yield and purity, as highlighted in recent publications. The compound's CAS No. 40519-43-5 serves as a key identifier in chemical catalogs, ensuring accurate sourcing for experimental work.

In conclusion, 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 40519-43-5) represents a versatile and intriguing molecule with broad applications in biomedical research and pharmaceutical development. Its structural features and biological relevance make it a subject of ongoing investigation, particularly in the context of emerging therapeutic strategies and biochemical innovations. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing complex health challenges.